2-Anthracenesulfonic acid, 4,4-1,2-ethanediylbisimino(6-fluoro-1,3,5-triazine-4,2-diyl)imino(2,4,6-t
2-Anthracenesulfonic acid, 4,4-1,2-ethanediylbisimino(6-fluoro-1,3,5-triazine-4,2-diyl)imino(2,4,6-t
Brand Name:
Vulcanchem
CAS No.:
143683-23-2
VCID:
VC0125598
InChI:
InChI=1S/C54H46F2N14O16S4.4Na/c1-19-39(61-29-17-31(87(75,76)77)37(57)35-33(29)43(71)25-11-7-9-13-27(25)45(35)73)21(3)47(89(81,82)83)23(5)41(19)63-53-67-49(55)65-51(69-53)59-15-16-60-52-66-50(56)68-54(70-52)64-42-20(2)40(22(4)48(24(42)6)90(84,85)86)62-30-18-32(88(78,79)80)38(58)36-34(30)44(72)26-12-8-10-14-28(26)46(36)74;;;;/h7-14,17-18,61-62H,15-16,57-58H2,1-6H3,(H,75,76,77)(H,78,79,80)(H,81,82,83)(H,84,85,86)(H2,59,63,65,67,69)(H2,60,64,66,68,70);;;;/q;4*+1/p-4
SMILES:
CC1=C(C(=C(C(=C1NC2=NC(=NC(=N2)F)NCCNC3=NC(=NC(=N3)NC4=C(C(=C(C(=C4C)NC5=CC(=C(C6=C5C(=O)C7=CC=CC=C7C6=O)N)S(=O)(=O)[O-])C)S(=O)(=O)[O-])C)F)C)S(=O)(=O)[O-])C)NC8=CC(=C(C9=C8C(=O)C1=CC=CC=C1C9=O)N)S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
Molecular Formula:
C54H42F2N14Na4O16S4
Molecular Weight:
1401.208
2-Anthracenesulfonic acid, 4,4-1,2-ethanediylbisimino(6-fluoro-1,3,5-triazine-4,2-diyl)imino(2,4,6-t
CAS No.: 143683-23-2
Main Products
VCID: VC0125598
Molecular Formula: C54H42F2N14Na4O16S4
Molecular Weight: 1401.208
| CAS No. | 143683-23-2 |
|---|---|
| Product Name | 2-Anthracenesulfonic acid, 4,4-1,2-ethanediylbisimino(6-fluoro-1,3,5-triazine-4,2-diyl)imino(2,4,6-t |
| Molecular Formula | C54H42F2N14Na4O16S4 |
| Molecular Weight | 1401.208 |
| IUPAC Name | tetrasodium;1-amino-4-[3-[[4-[2-[[4-[3-[(4-amino-9,10-dioxo-3-sulfonatoanthracen-1-yl)amino]-2,4,6-trimethyl-5-sulfonatoanilino]-6-fluoro-1,3,5-triazin-2-yl]amino]ethylamino]-6-fluoro-1,3,5-triazin-2-yl]amino]-2,4,6-trimethyl-5-sulfonatoanilino]-9,10-dioxoanthracene-2-sulfonate |
| Standard InChI | InChI=1S/C54H46F2N14O16S4.4Na/c1-19-39(61-29-17-31(87(75,76)77)37(57)35-33(29)43(71)25-11-7-9-13-27(25)45(35)73)21(3)47(89(81,82)83)23(5)41(19)63-53-67-49(55)65-51(69-53)59-15-16-60-52-66-50(56)68-54(70-52)64-42-20(2)40(22(4)48(24(42)6)90(84,85)86)62-30-18-32(88(78,79)80)38(58)36-34(30)44(72)26-12-8-10-14-28(26)46(36)74;;;;/h7-14,17-18,61-62H,15-16,57-58H2,1-6H3,(H,75,76,77)(H,78,79,80)(H,81,82,83)(H,84,85,86)(H2,59,63,65,67,69)(H2,60,64,66,68,70);;;;/q;4*+1/p-4 |
| Standard InChIKey | KWLBOZNSJDUHSW-UHFFFAOYSA-J |
| SMILES | CC1=C(C(=C(C(=C1NC2=NC(=NC(=N2)F)NCCNC3=NC(=NC(=N3)NC4=C(C(=C(C(=C4C)NC5=CC(=C(C6=C5C(=O)C7=CC=CC=C7C6=O)N)S(=O)(=O)[O-])C)S(=O)(=O)[O-])C)F)C)S(=O)(=O)[O-])C)NC8=CC(=C(C9=C8C(=O)C1=CC=CC=C1C9=O)N)S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+] |
| Last Modified | Aug 20 2021 |
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